3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide

• Molecular Formula: C22H21ClN2O4S3
• Molecular Weight: 509.1 g/mol
• IUPAC Name: 3-chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H21ClN2O4S3/c23-18-14-6-2-4-8-16(14)30-19(18)21(27)25-22-17(13-5-1-3-7-15(13)31-22)20(26)24-12-9-10-32(28,29)11-12/h2,4,6,8,12H,1,3,5,7,9-11H2,(H,24,26)(H,25,27)
• InChI Key: KDXJMOXMFDZGOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl)C(=O)NC5CCS(=O)(=O)C5

Description

The compound 3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide features a bicyclic benzothiophene scaffold with two distinct functional domains:

• Chlorinated benzothiophene core: A 3-chloro-substituted benzothiophene-2-carboxamide moiety, which is a common pharmacophore in antimicrobial and anti-inflammatory agents.
• Tetrahydrothiophene-dioxide carbamoyl substituent: A 1,1-dioxidotetrahydrothiophen-3-yl group linked via a carbamoyl bridge to a tetrahydrobenzothiophene ring. This sulfone group enhances polarity and metabolic stability compared to non-oxidized thiophene analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the oxidation state of sulfur atoms within the tetrahydrothiophene rings.

Substitution: Halogen substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

Medicinal Chemistry

The compound is being investigated for its potential therapeutic applications:

• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in disease pathways. Its structural characteristics indicate potential interactions with enzyme active sites, which could lead to significant biological effects.
• Receptor Modulation : The compound may also interact with various receptors, modulating their activity and influencing signaling pathways related to diseases such as cancer and inflammation.

Antimicrobial Activity

Research indicates that derivatives of thiophene compounds exhibit significant antimicrobial properties. A study evaluating similar compounds showed:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/ml)
25a	S. aureus	12.5
25b	E. coli	25
25b	S. typhosa	50

These findings suggest that modifications in the thiophene structure can enhance antimicrobial efficacy and indicate potential for this compound in treating bacterial infections.

Drug Development

The unique structural features of this compound make it a promising candidate for drug development. Its ability to target specific molecular pathways could lead to the creation of new therapeutic agents for various conditions.

Mechanism of Action

The mechanism of action of 3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide involves its interaction with specific molecular targets. The compound may bind to proteins or enzymes, altering their activity and affecting cellular pathways. This interaction can lead to various biological effects, such as inhibition of enzyme activity or modulation of signal transduction pathways .

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity: The nitrothiazole group in Compound 86 enhances antimicrobial activity, while the imino group in Compound II contributes to antifungal properties. The target compound’s sulfone group may improve metabolic stability but requires empirical validation. Halogenation (Cl, F, Br) is prevalent across analogs, suggesting a role in target binding via hydrophobic interactions or halogen bonding.

Synthetic Accessibility :

• Compound 86 was synthesized in 48% yield via Method A (condensation reactions) , whereas the target compound’s synthesis likely involves multi-step functionalization of the tetrahydrothiophene-dioxide moiety, which may reduce overall yield.

Tetrahydrobenzothiophene rings exhibit puckering conformations (as defined by Cremer-Pople coordinates ), which may influence binding to biological targets.

Research Findings and Implications

• Antimicrobial Potential: While Compound 86 and Compound II show explicit antimicrobial activity , the target compound’s efficacy remains unverified. Its dual benzothiophene cores and sulfone group position it as a candidate for broad-spectrum activity studies.
• Structural Uniqueness: The 1,1-dioxidotetrahydrothiophen-3-yl carbamoyl group distinguishes the target compound from analogs with simpler alkyl or aryl substituents, offering a novel scaffold for structure-activity relationship (SAR) exploration.
• Synthetic Challenges : The integration of a sulfone-containing carbamoyl group necessitates specialized oxidation steps, which may complicate scalability compared to halogenation or alkylation methods used in Compounds 86 and II .

Biological Activity

The compound 3-chloro-N-{3-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-1-benzothiophene-2-carboxamide is an intriguing synthetic molecule that belongs to a class of compounds known for their potential therapeutic applications. This article provides a comprehensive review of the biological activities associated with this compound, including its antimicrobial, anticancer, and enzyme inhibition properties.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{18}\text{ClN}_{2}\text{O}_{3}\text{S}_{2}$$

This structure features multiple functional groups that contribute to its biological activity. The presence of thiophene and benzothiophene moieties is particularly notable due to their established roles in medicinal chemistry.

Antimicrobial Activity

Research indicates that thiophene derivatives exhibit significant antimicrobial properties. A study highlighted the synthesis of various thiophene derivatives and their evaluation against several bacterial strains. The results demonstrated that certain derivatives showed potent activity against both Gram-positive and Gram-negative bacteria. For instance:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/ml)
25a	S. aureus	12.5
25b	E. coli	25
25b	S. typhosa	50

These findings suggest that modifications in the thiophene structure can enhance antimicrobial efficacy .

Anticancer Activity

The anticancer effects of this compound have been investigated in various studies focusing on its cytotoxicity against different tumor cell lines. Notably, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal human cells. This selectivity is crucial for developing effective cancer therapeutics with minimal side effects.

In a comparative study involving several derivatives, it was found that modifications in the chemical structure significantly influenced cytotoxicity levels. For example, certain derivatives exhibited IC50 values in the low micromolar range against specific cancer cell lines .

Enzyme Inhibition

The compound has also been evaluated for its potential as an enzyme inhibitor. Notably, it has shown promise in inhibiting cathepsin K, an enzyme implicated in bone resorption and various pathological conditions such as osteoporosis. The inhibition of cathepsin K by thiophene derivatives has been documented to affect bone metabolism positively .

Case Studies

• Antimicrobial Efficacy : A study conducted by Mehta et al. synthesized a series of thiophene derivatives and assessed their antibacterial activity against strains such as E. coli and S. aureus. The results indicated that certain compounds had MIC values comparable to standard antibiotics like ampicillin .
• Cytotoxicity Profile : In vitro studies on various tumor cell lines revealed that the compound exhibited significant cytotoxic effects, particularly against breast and lung cancer cells. The structure-activity relationship (SAR) analysis suggested that specific substituents on the thiophene ring enhanced anticancer activity .
• Enzyme Inhibition : Research focusing on cathepsin K inhibition demonstrated that the compound effectively reduced enzyme activity in vitro, suggesting its potential application in treating diseases associated with bone degradation .